Cas no 84543-10-2 (3-O-Gentiobioside-Populnin)

• Product name: 3-O-Gentiobioside-Populnin
• CAS No: 84543-10-2
• MF: C₃₃H₄₀O₂₁
• MW: 772.65811252594
• CID: 2051774

3-O-Gentiobioside-Populnin Chemical and Physical Properties

Names and Identifiers

• 3-O-Gentiobioside-Populnin
• 4H-1-Benzopyran-4-one, 3-[(6-O-β-D-glucopyranosyl-β-D-glucopyranosyl)oxy]-7-(β-D-glucopyranosyloxy)-5-hydroxy-2-(4-hydroxyphenyl)-

• Inchi： 1S/C33H40O21/c34-7-15-19(38)23(42)26(45)31(51-15)48-9-17-21(40)25(44)28(47)33(53-17)54-30-22(41)18-13(37)5-12(49-32-27(46)24(43)20(39)16(8-35)52-32)6-14(18)50-29(30)10-1-3-11(36)4-2-10/h1-6,15-17,19-21,23-28,31-40,42-47H,7-9H2
• InChI Key： XQMSVCWAXNJPDA-UHFFFAOYSA-N
• SMILES： OCC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OC3C(=O)C4C(=CC(=CC=4O)OC4C(O)C(O)C(O)C(CO)O4)OC=3C3C=CC(O)=CC=3)O2)O1

Computed Properties

• Hydrogen Bond Donor Count: 13
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 54
• XLogP3: -3.092

Experimental Properties

• Density: 1.84±0.1 g/cm3(Predicted)
• Boiling Point: 1152.1±65.0 °C(Predicted)
• pka: 5.80±0.40(Predicted)